Cas no 90481-72-4 (4-bromo-1-tosylindole)
4-bromo-1-tosylindole structure
Product Name:4-bromo-1-tosylindole
CAS No:90481-72-4
MF:C15H12BrNO2S
MW:350.230281829834
CID:2152787
PubChem ID:562869
Update Time:2025-04-21
4-bromo-1-tosylindole Chemical and Physical Properties
Names and Identifiers
-
- 4-bromo-1-tosylindole
- 1H-INDOLE,4-BROMO-1-[(4-METHYLPHENYL)SULFONYL]-
- DB-367372
- 90481-72-4
- SCHEMBL505125
- 4-BROMO-1-(4-METHYLBENZENESULFONYL)INDOLE
- 4-Bromo-1-[(4-methylphenyl)sulfonyl]-1H-indole #
- 4-bromo-1-tosyl-1H-indole
- 4-Bromo-1-[(4-methylphenyl)sulfonyl]-1H-indole
- 4-Bromo-1-(toluene-4-sulfonyl)-1H-indole
- E87678
- 4-bromo-1-(4-methylphenyl)sulfonylindole
-
- MDL: MFCD15523510
- Inchi: 1S/C15H12BrNO2S/c1-11-5-7-12(8-6-11)20(18,19)17-10-9-13-14(16)3-2-4-15(13)17/h2-10H,1H3
- InChI Key: LLWDHSQCZPPQDY-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1C=CN2S(C1C=CC(C)=CC=1)(=O)=O
Computed Properties
- Exact Mass: 348.97721Da
- Monoisotopic Mass: 348.97721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 47.5Ų
4-bromo-1-tosylindole Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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